Cas no 1369368-24-0 (3-(2-methylfuran-3-yl)propan-1-amine)

• Product Name: 3-(2-methylfuran-3-yl)propan-1-amine
• CAS No: 1369368-24-0
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 6511941
• PubChem ID: 82418335
• Update Time: 2025-05-26

3-(2-methylfuran-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylfuran-3-yl)propan-1-amine
• 1369368-24-0
• EN300-1870580

• Inchi： 1S/C8H13NO/c1-7-8(3-2-5-9)4-6-10-7/h4,6H,2-3,5,9H2,1H3
• InChI Key： VUVLHLNDXDKDHC-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)CCCN

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(2-methylfuran-3-yl)propan-1-amine

Professional Introduction to 3-(2-methylfuran-3-yl)propan-1-amine (CAS No. 1369368-24-0)

3-(2-methylfuran-3-yl)propan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1369368-24-0, this molecule represents a unique structural motif that combines a furyl group with an amine functionality, making it a potentially valuable intermediate in the synthesis of bioactive molecules.

The compound’s molecular structure, featuring a propyl chain linked to a nitrogen-containing heterocycle, positions it as a versatile building block for drug discovery. The presence of the 2-methylfuran moiety introduces a degree of lipophilicity and electronic properties that can influence its interactions with biological targets. This characteristic has made it a subject of interest for researchers exploring novel pharmacophores.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The furan ring, in particular, is well-documented for its role in various therapeutic agents, including antiviral and anti-inflammatory drugs. The amine group in 3-(2-methylfuran-3-yl)propan-1-amine further enhances its potential as a pharmacological scaffold, allowing for further functionalization and derivatization to achieve desired biological effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. Researchers have been actively seeking novel kinase inhibitors, and compounds like 3-(2-methylfuran-3-yl)propan-1-amine offer promising starting points for structure-based drug design. The furyl group can serve as a hinge-binding element, while the amine moiety can interact with key residues in the kinase active site.

The synthesis of 3-(2-methylfuran-3-yl)propan-1-amine involves multi-step organic transformations that highlight the compound’s synthetic accessibility. The key steps typically include the formation of the furyl ring followed by its coupling with an amine-bearing propyl group. Advances in catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have significantly improved the efficiency and scalability of these synthetic routes. These developments have enabled researchers to produce larger quantities of the compound for both preclinical studies and industrial applications.

In academic research, 3-(2-methylfuran-3-yl)propan-1-amine has been employed as a precursor in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in generating derivatives with enhanced binding affinity to specific biological targets. By leveraging computational chemistry techniques, researchers can predict and optimize the structure-activity relationships (SAR) of these derivatives, leading to more effective drug candidates.

The compound’s potential extends beyond kinase inhibition. Its unique structural features make it a candidate for exploring interactions with other biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. These receptors and channels are involved in a wide range of physiological processes and are frequently targeted by therapeutic drugs. By modifying the substituents on the propyl chain or the furyl ring, chemists can tailor the compound’s pharmacological profile to achieve specific desired effects.

Evaluation of 3-(2-methylfuran-3-yl)propan-1-amine in preclinical models has provided insights into its biological activity and safety profile. Initial studies have shown promising results in vitro, indicating potential efficacy against certain disease states. However, further investigation is necessary to fully understand its pharmacokinetic properties and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through clinical trials and towards potential therapeutic applications.

The growing interest in sustainable chemistry has also influenced the development strategies for compounds like 3-(2-methylfuran-3-yl)propan-1-amine. Researchers are increasingly focusing on green chemistry principles, such as minimizing waste and using renewable feedstocks, to improve synthetic processes. This approach not only reduces environmental impact but also enhances cost-effectiveness and scalability, which are critical factors for commercial drug development.

In conclusion, 3-(2-methylfuran-3-yloxy)-propylamine (CAS No. 1369368240) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive compounds, particularly those targeting kinases and other key biological pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies.